N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide

• IUPAC Name: N-cyclohexyl-2-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]propanamide
• InChI: InChI=1S/C17H23N5OS/c1-12(16(23)19-14-8-4-3-5-9-14)24-17-21-20-15(22(17)2)13-7-6-10-18-11-13/h6-7,10-12,14H,3-5,8-9H2,1-2H3,(H,19,23)
• InChI Key: VUPZAQXAPMPKIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCCC1)SC2=NN=C(N2C)C3=CN=CC=C3
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide is a compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase. It may also exert its pharmacological effects by modulating the activity of specific signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to possess antifungal and antibacterial activities, which make it a potential candidate for the development of new antimicrobial agents. Additionally, it has been shown to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases. Furthermore, this compound has been evaluated for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide in lab experiments include its broad-spectrum antimicrobial activity, anti-inflammatory properties, and potential as an anticancer agent. It is also relatively easy to synthesize and purify, which makes it a convenient compound for research purposes. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide. One possible direction is to further investigate its potential as an antimicrobial agent, particularly in the development of new drugs for the treatment of fungal and bacterial infections. Another direction is to explore its potential as an anti-inflammatory agent, which may involve investigating its effects on specific signaling pathways in cells. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its potential as an anticancer agent.

Scientific Research Applications

N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide has been studied for its potential applications in scientific research. It has been shown to exhibit antifungal, antibacterial, and anti-inflammatory activities. It has also been investigated for its potential use as an anticancer agent. Additionally, this compound has been evaluated for its ability to modulate the activity of various enzymes, including acetylcholinesterase and carbonic anhydrase.